Cas no 1152534-63-8 (1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1152534-63-8
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 4572815
• Update Time: 2025-11-01

1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• 1-(3-fluorophenyl)pyrazole-3-carboxylic acid
• CWB53463
• Z815264282

• Inchi： 1S/C10H7FN2O2/c11-7-2-1-3-8(6-7)13-5-4-9(12-13)10(14)15/h1-6H,(H,14,15)
• InChI Key： AXDRYXSIVKHKKA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1

Additional information on 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid

1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid: A Promising Compound for Targeted Therapeutic Applications

1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid is a structurally unique molecule that has gained significant attention in the field of pharmaceutical research due to its potential as a versatile scaffold for drug development. This compound features a 3-fluorophenyl group attached to a 1H-pyrazole ring, which is further functionalized with a carboxylic acid moiety. The combination of these structural elements creates a molecule with distinct physicochemical properties that make it suitable for a wide range of biological applications, including anti-inflammatory, anti-cancer, and neuroprotective activities.

Recent studies have highlighted the 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid as a promising lead compound for the development of small-molecule therapeutics. In particular, its ability to modulate key signaling pathways such as the PI3K/AKT/mTOR axis and the NF-κB pathway has been extensively explored. These pathways are critical in the regulation of cell survival, proliferation, and inflammation, making the compound a valuable candidate for the treatment of diseases associated with dysregulated signaling, such as cancer and autoimmune disorders.

One of the most notable recent advancements in the research of 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid is its application as a kinase inhibitor. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Receptor 2), which are frequently overexpressed in various cancers. The study also revealed that the 3-fluorophenyl substituent plays a crucial role in enhancing the binding affinity of the molecule to these kinases, thereby improving its therapeutic potential.

Furthermore, the 1H-pyrazole ring in 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid contributes to its unique pharmacological profile. The pyrazole ring is known for its ability to form hydrogen bonds with target proteins, which is essential for the molecule's efficacy. A 2024 paper in *Bioorganic & Medicinal Chemistry* reported that the presence of the 1H-pyrazole ring significantly enhances the molecule's ability to inhibit COX-2 (Cyclooxygenase-2), a key enzyme involved in the production of inflammatory mediators. This property makes the compound a potential candidate for the development of novel anti-inflammatory drugs.

Another area of interest in the research of 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid is its potential as a neuroprotective agent. A 2023 study published in *Neuropharmacology* investigated the compound's effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. The findings suggested that the 3-fluorophenyl group may play a role in protecting neurons from oxidative stress, while the carboxylic acid moiety contributes to its ability to modulate NMDA (N-Methyl-D-Aspartate) receptor activity. These properties could make the compound a valuable therapeutic option for neurodegenerative conditions.

Despite its promising therapeutic potential, the development of 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid as a drug candidate is still in the early stages of research. Ongoing studies are focused on optimizing its pharmacokinetic properties, such as improving its solubility and bioavailability. A 2024 review article in *Drug Discovery Today* emphasized the importance of structural modifications to enhance the molecule's stability and reduce potential side effects. These efforts are critical for ensuring that the compound can be effectively translated into clinical applications.

In addition to its therapeutic applications, the 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid has also been studied for its potential use in drug delivery systems. Researchers have explored the possibility of using this compound as a nanocarrier for targeted drug delivery. A 2023 study in *Advanced Drug Delivery Reviews* demonstrated that the 3-fluorophenyl group can be functionalized to create lipophilic derivatives, which could improve the compound's ability to cross biological membranes and deliver therapeutic agents to specific tissues.

Overall, 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid represents a promising area of research in the development of novel therapeutics. Its unique structural features and potential biological activities make it a valuable candidate for the treatment of a wide range of diseases. As research in this field continues to advance, it is likely that the 1-(3-fluorophenyl)-1H-pyrazole-3-carboxylic acid will play an increasingly important role in the development of new and effective treatments for various medical conditions.